Cas no 3587-69-7 (1-butoxy-2-methyl-propan-2-ol)

1-butoxy-2-methyl-propan-2-ol structure
1-butoxy-2-methyl-propan-2-ol structure
Product Name:1-butoxy-2-methyl-propan-2-ol
CAS No:3587-69-7
MF:C8H18O2
MW:146.227323055267
CID:321390
PubChem ID:77138
Update Time:2025-04-19

1-butoxy-2-methyl-propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-butoxy-2-methyl-propan-2-ol
    • 1-butoxy-2-methylpropan-2-ol
    • RB5L5S4WMB
    • DTXSID00189420
    • 1-Butoxy-2-methyl-2-propanol
    • UNII-RB5L5S4WMB
    • 3587-69-7
    • 2-PROPANOL, 1-BUTOXY-2-METHYL-
    • EINECS 222-722-7
    • SCHEMBL406283
    • NS00029938
    • Inchi: 1S/C8H18O2/c1-4-5-6-10-7-8(2,3)9/h9H,4-7H2,1-3H3
    • InChI Key: JCALRHVFTLBTOZ-UHFFFAOYSA-N
    • SMILES: O(CCCC)CC(C)(C)O

Computed Properties

  • Exact Mass: 146.13074
  • Monoisotopic Mass: 146.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 79.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 0.888
  • Boiling Point: 184.6°Cat760mmHg
  • Flash Point: 55.9°C
  • Refractive Index: 1.428
  • PSA: 29.46
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